Cas no 1700437-52-0 ((1-Pyridin-3-yl-1H-imidazol-4-yl)-methanol)

• Product Name: (1-Pyridin-3-yl-1H-imidazol-4-yl)-methanol
• CAS No: 1700437-52-0
• MF: C₉H₉N₃O
• MW: 175.187261343002
• CID: 5181233
• Update Time: 2025-08-04

(1-Pyridin-3-yl-1H-imidazol-4-yl)-methanol Chemical and Physical Properties

Names and Identifiers

• (1-Pyridin-3-yl-1H-imidazol-4-yl)-methanol
• 1H-Imidazole-4-methanol, 1-(3-pyridinyl)-

• Inchi： 1S/C9H9N3O/c13-6-8-5-12(7-11-8)9-2-1-3-10-4-9/h1-5,7,13H,6H2
• InChI Key： YDJWELLNODFLGN-UHFFFAOYSA-N
• SMILES： C1N(C2=CC=CN=C2)C=C(CO)N=1

Additional information on (1-Pyridin-3-yl-1H-imidazol-4-yl)-methanol

Introduction to (1-Pyridin-3-yl-1H-imidazol-4-yl)-methanol (CAS No. 1700437-52-0)

(1-Pyridin-3-yl-1H-imidazol-4-yl)-methanol (CAS No. 1700437-52-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the modulation of specific protein interactions and signaling pathways.

The chemical structure of (1-Pyridin-3-yl-1H-imidazol-4-yl)-methanol consists of a pyridine ring and an imidazole ring connected through a methylene group. The presence of these heterocyclic rings imparts the molecule with distinct physicochemical properties, making it an attractive candidate for drug development. Recent studies have highlighted its ability to interact with key biological targets, such as enzymes and receptors, which are crucial for various physiological processes.

In the realm of medicinal chemistry, (1-Pyridin-3-yl-1H-imidazol-4-yl)-methanol has been explored for its potential therapeutic applications. One of the most notable areas of research is its role as a modulator of protein-protein interactions (PPIs). PPIs are fundamental to many cellular processes, and their dysregulation is often associated with various diseases, including cancer and neurodegenerative disorders. By targeting specific PPIs, this compound can potentially disrupt aberrant signaling pathways and restore normal cellular function.

Recent advancements in structural biology have provided valuable insights into the binding mechanisms of (1-Pyridin-3-yl-1H-imidazol-4-yl)-methanol. X-ray crystallography studies have revealed that the compound binds to a specific pocket on the target protein, forming hydrogen bonds and hydrophobic interactions that stabilize the complex. This detailed understanding of the molecular interactions has facilitated the rational design of more potent and selective analogs.

Preclinical studies have demonstrated that (1-Pyridin-3-yl-1H-imidazol-4-yl)-methanol exhibits favorable pharmacokinetic properties, including good solubility, stability, and bioavailability. These attributes are essential for ensuring that the compound can effectively reach its intended target in vivo. Additionally, preliminary toxicity assessments have shown that the compound is well-tolerated at therapeutic concentrations, suggesting a favorable safety profile.

The therapeutic potential of (1-Pyridin-3-yl-1H-imidazol-4-yl)-methanol extends beyond PPI modulation. Research has also explored its effects on other biological targets, such as kinases and ion channels. For instance, studies have shown that the compound can inhibit certain kinases involved in cell proliferation and survival pathways, making it a promising candidate for cancer therapy. Furthermore, its ability to modulate ion channels has been investigated for potential applications in neurological disorders.

In addition to its direct biological effects, (1-Pyridin-3-yl-1H-imidazol-4-yl)-methanol has been used as a scaffold for the development of prodrugs and drug delivery systems. Prodrugs derived from this compound can be designed to enhance solubility or target-specific tissues, thereby improving therapeutic outcomes. Drug delivery systems incorporating this molecule have also shown promise in overcoming barriers such as poor permeability and rapid clearance from the bloodstream.

The ongoing research into (1-Pyridin-3-yl-1H-imidazol-4-yl)-methanol is driven by its multifaceted biological activities and potential clinical applications. As more data becomes available from preclinical and clinical trials, it is anticipated that this compound will play a significant role in advancing our understanding of complex biological processes and developing novel therapeutic strategies.

In conclusion, (1-Pyridin-3-yl-1H-imidazol-4-y l)-methanol (CAS No. 1700437-52-0) represents a promising lead compound in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further development as a therapeutic agent. Continued research will likely uncover new applications and optimize its properties for clinical use.